Cas no 670266-69-0 (ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate)

• Product Name: ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate
• CAS No: 670266-69-0
• MF: C₁₉H₂₃NO₄S
• MW: 361.455224275589
• CID: 6420554
• PubChem ID: 2133756
• Update Time: 2025-10-30

ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate
• AQ-390/42425693
• ethyl 4-[(2,5-diethylphenyl)sulfonylamino]benzoate
• ethyl 4-{[(2,5-diethylphenyl)sulfonyl]amino}benzoate
• F1565-0096
• Oprea1_847215
• 670266-69-0
• AKOS024608769
• ethyl 4-(2,5-diethylphenylsulfonamido)benzoate
• Benzoic acid, 4-[[(2,5-diethylphenyl)sulfonyl]amino]-, ethyl ester

• Inchi： 1S/C19H23NO4S/c1-4-14-7-8-15(5-2)18(13-14)25(22,23)20-17-11-9-16(10-12-17)19(21)24-6-3/h7-13,20H,4-6H2,1-3H3
• InChI Key： OXQMBUMYESVTKY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NS(C2=CC(CC)=CC=C2CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 361.13477939g/mol
• Monoisotopic Mass: 361.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 80.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate

Ethyl 4-(2,5-Diethylbenzenesulfonamido)benzoate (CAS No. 670266-69-0): An Overview of Its Structure, Properties, and Applications

Ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate (CAS No. 670266-69-0) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of sulfonamides and is characterized by its benzoate ester functionality. In this comprehensive overview, we will delve into the structural details, physicochemical properties, synthesis methods, and potential applications of ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate.

Structural Characteristics: The molecular formula of ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate is C₁₈H₂₃NO₄S, with a molecular weight of approximately 353.43 g/mol. The compound features a central benzoate ester moiety linked to a sulfonamide group substituted with two ethyl groups on the benzene ring. This unique arrangement imparts specific chemical and biological properties that make it an interesting subject for research.

Synthesis Methods: The synthesis of ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate can be achieved through several routes, but the most common method involves the reaction of 2,5-diethylbenzenesulfonyl chloride with 4-aminobenzoic acid ethyl ester in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution, forming the desired product with high yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods using catalysts and solvents that minimize waste and energy consumption.

Physicochemical Properties: Ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate is a white crystalline solid at room temperature with a melting point ranging from 110°C to 115°C. It is moderately soluble in organic solvents such as ethanol and dichloromethane but has limited solubility in water. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Spectroscopic Analysis: Various spectroscopic techniques have been employed to characterize ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the C=O stretching (ester), N-H stretching (sulfonamide), and C-S stretching (sulfonamide). Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, including the positions of hydrogen and carbon atoms. Mass spectrometry (MS) confirms the molecular weight and helps identify any impurities or by-products.

Biological Activity: Recent studies have explored the biological activity of ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate. One notable application is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Additionally, preliminary research suggests that it may have antitumor properties by inducing apoptosis in cancer cells through the modulation of specific signaling pathways.

Potential Applications: The unique combination of structural features and biological activity makes ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate a promising candidate for various applications. In pharmaceuticals, it could be developed into new drugs for treating inflammatory diseases and cancer. In materials science, its thermal stability and solubility properties make it suitable for use in coatings, adhesives, and other functional materials. Furthermore, its potential as a building block for more complex molecules opens up opportunities for synthetic chemistry research.

Safety Considerations: While ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate is generally considered safe under normal handling conditions, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, appropriate storage conditions should be maintained to ensure stability and prevent contamination.

FUTURE DIRECTIONS: The ongoing research into ethyl 4-(2,5-diethylbenzenesulfonamido)benzoate holds great promise for advancing our understanding of its properties and applications. Future studies may focus on optimizing synthesis methods to improve yield and purity while reducing environmental impact. Additionally, further exploration of its biological activity could lead to the development of novel therapeutic agents for various diseases.